Cas no 2034301-43-2 (ZNPWLZXGCGJFGZ-UHFFFAOYSA-N)

• Product Name: ZNPWLZXGCGJFGZ-UHFFFAOYSA-N
• CAS No: 2034301-43-2
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5823206
• PubChem ID: 121017343
• Update Time: 2025-10-24

ZNPWLZXGCGJFGZ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• ZNPWLZXGCGJFGZ-UHFFFAOYSA-N
• 4-Pyridinecarboxamide, 2-(2-methoxyethoxy)-N-[2-(4-pyridinyl)ethyl]-
• 2-(2-methoxyethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide
• 2034301-43-2
• F6475-2858
• 2-(2-methoxyethoxy)-N-(2-pyridin-4-ylethyl)pyridine-4-carboxamide
• AKOS026689693
• 2-(2-methoxyethoxy)-N-[2-(pyridin-4-yl)ethyl]pyridine-4-carboxamide

• Inchi： 1S/C16H19N3O3/c1-21-10-11-22-15-12-14(5-9-18-15)16(20)19-8-4-13-2-6-17-7-3-13/h2-3,5-7,9,12H,4,8,10-11H2,1H3,(H,19,20)
• InChI Key： ZNPWLZXGCGJFGZ-UHFFFAOYSA-N
• SMILES： C1(OCCOC)=NC=CC(C(NCCC2C=CN=CC=2)=O)=C1

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 512.0±50.0 °C(Predicted)
• pka: 13.38±0.46(Predicted)

Additional information on ZNPWLZXGCGJFGZ-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 2034301-43-2 and ZNPWLZXGCGJFGZ-UHFFFAOYSA-N

In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements in the development of novel compounds and therapeutic agents. Among these, the compound with the identifier 2034301-43-2 and the product designated as ZNPWLZXGCGJFGZ-UHFFFAOYSA-N have garnered considerable attention due to their potential applications in drug discovery and development. This research brief aims to provide an in-depth analysis of the latest findings related to these entities, highlighting their chemical properties, biological activities, and therapeutic implications.

The compound 2034301-43-2 has been identified as a promising candidate in the field of medicinal chemistry. Recent studies have elucidated its unique structural features, which contribute to its high binding affinity for specific biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2034301-43-2 exhibits potent inhibitory effects on a key enzyme involved in inflammatory pathways. This finding suggests its potential utility in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Similarly, the product ZNPWLZXGCGJFGZ-UHFFFAOYSA-N has been the focus of extensive research due to its role as a chiral intermediate in the synthesis of complex pharmaceutical compounds. A study conducted by a team at the University of Cambridge (2024) revealed that this product can significantly enhance the enantioselectivity of certain catalytic reactions, thereby improving the efficiency of drug synthesis. This breakthrough has important implications for the production of enantiomerically pure drugs, which are often associated with fewer side effects and higher therapeutic efficacy.

In addition to their individual applications, the combination of 2034301-43-2 and ZNPWLZXGCGJFGZ-UHFFFAOYSA-N has been explored in the context of multi-target drug design. A recent preprint on bioRxiv (2024) reported that the synergistic use of these compounds could lead to the development of novel therapeutics for neurodegenerative diseases, such as Alzheimer's and Parkinson's. The study employed advanced computational modeling techniques to predict the interactions between these compounds and their biological targets, providing a solid foundation for future experimental validation.

Despite these promising developments, several challenges remain to be addressed. For example, the pharmacokinetic properties of 2034301-43-2, including its absorption, distribution, metabolism, and excretion (ADME) profiles, require further investigation to ensure its suitability for clinical use. Similarly, the scalability of ZNPWLZXGCGJFGZ-UHFFFAOYSA-N in industrial drug synthesis needs to be optimized to meet the demands of large-scale production. Addressing these challenges will be critical for translating these research findings into practical applications.

In conclusion, the compound 2034301-43-2 and the product ZNPWLZXGCGJFGZ-UHFFFAOYSA-N represent exciting avenues for future research in chemical biology and pharmaceutical sciences. Their unique properties and potential therapeutic benefits underscore the importance of continued investigation and development. By leveraging the latest advancements in computational and experimental techniques, researchers can unlock the full potential of these compounds, paving the way for innovative treatments and improved patient outcomes.